Cas no 1936296-36-4 (1-4-(4-iodo-1H-pyrazol-1-yl)-1,3-thiazol-2-ylethan-1-one)

• Product Name: 1-4-(4-iodo-1H-pyrazol-1-yl)-1,3-thiazol-2-ylethan-1-one
• CAS No: 1936296-36-4
• MF: C₈H₆IN₃OS
• MW: 319.122211933136
• CID: 6089264
• PubChem ID: 131058980
• Update Time: 2025-06-13

1-4-(4-iodo-1H-pyrazol-1-yl)-1,3-thiazol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-iodo-1H-pyrazol-1-yl)-1,3-thiazol-2-ylethan-1-one
• EN300-1293429
• 1-[4-(4-iodo-1h-pyrazol-1-yl)-1,3-thiazol-2-yl]ethan-1-one
• 1936296-36-4

• Inchi： 1S/C8H6IN3OS/c1-5(13)8-11-7(4-14-8)12-3-6(9)2-10-12/h2-4H,1H3
• InChI Key： LCVVIVFDJONMMF-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1=CSC(C(C)=O)=N1

Computed Properties

• Exact Mass: 318.92763g/mol
• Monoisotopic Mass: 318.92763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76Ų

Additional information on 1-4-(4-iodo-1H-pyrazol-1-yl)-1,3-thiazol-2-ylethan-1-one

Professional Introduction to Compound with CAS No. 1936296-36-4 and Product Name: 1-4-(4-iodo-1H-pyrazol-1-yl)-1,3-thiazol-2-ylethan-1-one

The compound with the CAS number 1936296-36-4 and the product name 1-4-(4-iodo-1H-pyrazol-1-yl)-1,3-thiazol-2-ylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both pyrazole and thiazole heterocyclic rings in its structure endows it with diverse chemical properties that make it a promising candidate for further exploration.

Structurally, the compound consists of a thiazole ring linked to an acetylcholinesterase inhibitor moiety, which is further substituted with a pyrazole ring bearing an iodine atom at the 4-position. This specific arrangement of functional groups not only enhances the molecule's solubility and bioavailability but also contributes to its interaction with biological targets. The iodine substituent, in particular, makes this compound a valuable intermediate in cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in various pathological processes. Among these, acetylcholinesterase (AChE) inhibitors have been extensively studied for their potential in treating neurodegenerative disorders such as Alzheimer's disease. The compound 1-4-(4-iodo-1H-pyrazol-1-yl)-1,3-thiazol-2-ylethan-1-one has been identified as a novel AChE inhibitor due to its ability to bind effectively to the enzyme's active site. Preliminary studies have shown that this compound exhibits competitive inhibition against AChE, suggesting its potential as a therapeutic agent.

The pyrazole moiety in the molecule is known for its ability to form stable hydrogen bonds with biological targets, which enhances the compound's binding affinity. Additionally, the presence of an iodine atom at the 4-position of the pyrazole ring allows for further functionalization via palladium-catalyzed cross-coupling reactions. This property makes it a versatile building block for synthesizing more complex derivatives with tailored pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The combination of thiazole and pyrazole rings in this compound not only provides a rich scaffold for structural diversity but also offers multiple sites for chemical modification. These features make it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds for various therapeutic applications.

Moreover, the compound's stability under various conditions makes it suitable for both laboratory-scale synthesis and industrial production. Its compatibility with standard synthetic protocols ensures that it can be easily incorporated into larger drug candidates without significant modifications to existing workflows. This aspect is particularly important in pharmaceutical development, where efficiency and scalability are critical factors.

The potential applications of 1-4-(4-iodo-1H-pyrazol-1-yl)-1,3-thiazol-2-ylethan-1-one extend beyond acetylcholinesterase inhibition. Its structural features suggest that it may also interact with other enzymes and receptors involved in inflammatory responses and cancer cell proliferation. For instance, thiazole derivatives have been reported to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways such as NF-kB. Similarly, pyrazole-based compounds have shown promise as anticancer agents by interfering with microtubule formation and DNA replication in tumor cells.

In conclusion, the compound with CAS number 1936296-36-4 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable tool for drug discovery and development. Further research is warranted to fully elucidate its pharmacological profile and explore its therapeutic potential in various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.